Cas no 2173116-56-6 (1-(8-Fluoro1,2,4triazolo4,3-cpyrimidin-5-yl)piperidin-4-amine hydrochloride)

1-(8-Fluoro1,2,4triazolo4,3-cpyrimidin-5-yl)piperidin-4-amine hydrochloride structure

2173116-56-6 structure

Product Name:1-(8-Fluoro1,2,4triazolo4,3-cpyrimidin-5-yl)piperidin-4-amine hydrochloride

CAS No:2173116-56-6

MF:C₁₀H₁₄ClFN₆

MW:272.709763050079

MDL:MFCD30723537

CID:4781504

Update Time:2023-11-22

1-(8-Fluoro1,2,4triazolo4,3-cpyrimidin-5-yl)piperidin-4-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

- 1-(8-Fluoro[1,2,4]triazolo[4,3-c]pyrimidin-5-yl)piperidin-4-amine hydrochloride
- 1-(8-Fluoro1,2,4triazolo4,3-cpyrimidin-5-yl)piperidin-4-amine hydrochloride
- MDL： MFCD30723537
- Inchi： 1S/C10H13FN6.ClH/c11-8-5-13-10(17-6-14-15-9(8)17)16-3-1-7(12)2-4-16;/h5-7H,1-4,12H2;1H
- InChI Key： OOGZFNAUSJQGNK-UHFFFAOYSA-N
- SMILES： Cl.FC1=CN=C(N2C=NN=C21)N1CCC(CC1)N

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 18
Rotatable Bond Count: 1
Complexity: 270
Topological Polar Surface Area: 72.3

1-(8-Fluoro1,2,4triazolo4,3-cpyrimidin-5-yl)piperidin-4-amine hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	F181305-50mg	1-(8-Fluoro[1,2,4]triazolo[4,3-c]pyrimidin-5-yl)piperidin-4-amine hydrochloride	2173116-56-6		50mg	$ 155.00	2022-06-05
TRC	F181305-100mg	1-(8-Fluoro[1,2,4]triazolo[4,3-c]pyrimidin-5-yl)piperidin-4-amine hydrochloride	2173116-56-6		100mg	$ 260.00	2022-06-05
Matrix Scientific	177789-0.500g	1-(8-Fluoro[1,2,4]triazolo[4,3-c]pyrimidin-5-yl)piperidin-4-amine hydrochloride	2173116-56-6		0.500g	$400.00	2023-09-06
Matrix Scientific	177789-1g	1-(8-Fluoro[1,2,4]triazolo[4,3-c]pyrimidin-5-yl)piperidin-4-amine hydrochloride	2173116-56-6		1g	$500.00	2023-09-06

1-(8-Fluoro1,2,4triazolo4,3-cpyrimidin-5-yl)piperidin-4-amine hydrochloride Related Literature

1. An approach to 7-aza-1-phosphanorbornane complexes: strain promoted rearrangement of 1-iminylphosphirane complexes and cycloaddition with olefins†

Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
2. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
3. An antimonate pyrochlore (H1.23Sr0.45SbO3.48) for photocatalytic oxidation of benzene: effective oxygen usage and excellent activity†

Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
4. Aluminium alkyl and aryloxide complexes of pyrazine and bipyridines: synthesis and structure†

Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
5. An astrophysically-relevant mechanism for amino acid enantiomer enrichment

Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580

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